Cas no 1331900-85-6 (Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester)

• Product Name: Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester
• CAS No: 1331900-85-6
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 1064790
• PubChem ID: 71316464
• Update Time: 2025-08-04

Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester
• methyl (2S)-2-amino-6-[(2-ethoxy-2-oxoethyl)amino]hexanoate
• N?-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester
• A-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester
• DTXSID80747724
• starbld0018849
• N
• [4-[(4,6-Dichloro-1,3,5-triazin-2-yl)amino]phenyl]arsonic Acid (>90%)
• (S)-Methyl 2-amino-6-((2-ethoxy-2-oxoethyl)amino)hexanoate
• Nepsilon-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester
• 1331900-85-6
• Methyl N~6~-(2-ethoxy-2-oxoethyl)-L-lysinate
• N-(4,6-Dichloro-s-triazin-2-yl)arsanilic Acid; NSC 13777

• Inchi： 1S/C11H22N2O4/c1-3-17-10(14)8-13-7-5-4-6-9(12)11(15)16-2/h9,13H,3-8,12H2,1-2H3/t9-/m0/s1
• InChI Key： FMMIPXHKHVBJOF-VIFPVBQESA-N
• SMILES： O(C)C([C@H](CCCCNCC(=O)OCC)N)=O

Computed Properties

• Exact Mass: 246.15800
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 334.6±42.0 °C at 760 mmHg
• Flash Point: 156.2±27.9 °C
• PSA: 90.65000
• LogP: 0.90090
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester

Introduction to Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester (CAS No. 1331900-85-6)

Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1331900-85-6, is a derivative of L-lysine, an essential amino acid critical for various biological processes. The structural modification of L-lysine through the introduction of an ethoxycarbonylmethyl group and a methyl ester at the ε-amino position imparts novel properties that make it a valuable intermediate in synthetic chemistry and drug development.

The Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester molecule exhibits a high degree of functionalization, which allows it to participate in a wide range of chemical reactions. This versatility is particularly useful in the synthesis of more complex molecules, including peptidomimetics and protease inhibitors. The ethoxycarbonylmethyl group serves as a protecting group for the carboxylate functionality, while the methyl ester provides an additional point of reactivity that can be selectively modified under controlled conditions.

In recent years, there has been growing interest in the development of novel therapeutic agents that target protein-protein interactions (PPIs). Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester has emerged as a key building block in the design of such agents. Its ability to mimic the natural conformation of lysine residues in proteins makes it an effective scaffold for developing small-molecule inhibitors. For instance, studies have demonstrated its utility in creating inhibitors targeting enzymes involved in cancer metabolism and inflammation.

The compound's structural features also make it suitable for use in peptide coupling reactions, where it can serve as a protected lysine derivative. This is particularly relevant in the context of solid-phase peptide synthesis (SPPS), where protecting groups are essential for preventing unwanted side reactions. The stability and reactivity profile of Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester under various synthetic conditions have been well-documented, making it a preferred choice for researchers engaged in peptide-based drug discovery.

Advances in computational chemistry have further enhanced the utility of Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester. Molecular modeling studies have revealed its potential as a ligand for binding to specific protein targets, providing insights into its mechanism of action. These studies have been instrumental in optimizing its structure for improved binding affinity and selectivity. Additionally, virtual screening techniques have been employed to identify novel drug candidates derived from this compound, showcasing its broad applicability in medicinal chemistry.

The synthesis of Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester involves multi-step organic transformations that highlight the expertise required in fine chemical synthesis. The process typically begins with the protection of lysine's carboxyl group followed by selective methylation and ethoxymethylation. Each step must be carefully controlled to ensure high yield and purity, which are critical for pharmaceutical applications. Recent improvements in synthetic methodologies have enabled more efficient and scalable production methods, reducing costs and improving accessibility for research institutions.

In clinical research, Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester has been investigated as a precursor for radiolabeled probes used in diagnostic imaging. Its structural stability under radiation makes it an ideal candidate for coupling with radioactive isotopes such as fluorodeoxyglucose (FDG) or gallium-68 (Ga-68). Such probes are used in positron emission tomography (PET) and single-photon emission computed tomography (SPECT) scans to visualize biological processes at the molecular level. This application has opened new avenues in precision medicine and personalized diagnostics.

The compound's role in drug development extends beyond its use as an intermediate. It has been explored as an active pharmaceutical ingredient (API) itself, particularly in formulations targeting neurological disorders. Preliminary studies suggest that derivatives of Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester can modulate neurotransmitter activity by interacting with specific receptor sites. While further research is needed to fully elucidate its therapeutic potential, these findings underscore its significance as a pharmacological tool.

The environmental impact of synthesizing and using Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester is also a consideration in modern chemical research. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods and solvent-free reactions are being explored as alternatives to traditional approaches, aligning with global sustainability goals. These innovations not only enhance efficiency but also contribute to the responsible use of resources in pharmaceutical manufacturing.

Future directions for research on Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester include exploring its applications in gene therapy and mRNA vaccine development. The ability to modify nucleic acid-conjugating agents with this compound could lead to novel delivery systems for therapeutic nucleic acids. Additionally, its potential use as a chiral auxiliary in asymmetric synthesis is being investigated, which could revolutionize the production of enantiomerically pure drugs—a critical requirement for many modern therapeutics.

In conclusion, Nε-(Ethoxycarbonylmethyl)-L-lysine Methyl Ester (CAS No. 1331900-85-6) is a multifaceted compound with far-reaching implications across multiple domains of chemical biology and medicine. Its unique structural features make it indispensable in drug discovery, diagnostics, and synthetic chemistry. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly pivotal role in advancing scientific knowledge and therapeutic innovation.